Cas no 2680801-85-6 (7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid)

• Product Name: 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid
• CAS No: 2680801-85-6
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• CID: 5635345
• PubChem ID: 165915970
• Update Time: 2025-05-21

7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• 7,7,7-trifluoro-6-{[(prop-2-en-1-yloxy)carbonyl]amino}heptanoic acid
• 2680801-85-6
• EN300-28286550
• 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

• Inchi： 1S/C11H16F3NO4/c1-2-7-19-10(18)15-8(11(12,13)14)5-3-4-6-9(16)17/h2,8H,1,3-7H2,(H,15,18)(H,16,17)
• InChI Key： WTYJVSIHDQXDMV-UHFFFAOYSA-N
• SMILES： FC(C(CCCCC(=O)O)NC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 283.10314248g/mol
• Monoisotopic Mass: 283.10314248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 9
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid

Research Brief on 7,7,7-Trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic Acid (CAS: 2680801-85-6)

The compound 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid (CAS: 2680801-85-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid as a versatile intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group and allyloxycarbonylamino moiety contribute to its stability and reactivity, making it a valuable building block for the development of novel pharmaceuticals. Researchers have explored its utility in the design of enzyme inhibitors, particularly those targeting proteases and kinases, which are critical in various disease pathways.

One of the key advancements in the study of this compound is its application in click chemistry. The presence of the allyloxycarbonylamino group allows for efficient conjugation with other molecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This property has been leveraged to create targeted drug delivery systems and diagnostic probes, enhancing the precision of therapeutic interventions.

In vitro and in vivo studies have demonstrated the compound's potential as a modulator of inflammatory pathways. Preliminary data suggest that it can inhibit the production of pro-inflammatory cytokines, making it a candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. However, further pharmacokinetic and toxicological studies are required to validate its safety and efficacy.

The synthesis of 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid has also been optimized in recent years. Novel catalytic methods have been developed to improve yield and purity, reducing the environmental impact of its production. These advancements are critical for scaling up its use in industrial applications and ensuring cost-effectiveness.

In conclusion, 7,7,7-trifluoro-6-{(prop-2-en-1-yloxy)carbonylamino}heptanoic acid represents a promising compound with diverse applications in medicinal chemistry and drug development. Its unique chemical properties and biological activity underscore its potential as a key player in the next generation of therapeutics. Continued research is essential to fully unlock its capabilities and translate laboratory findings into clinical benefits.